Allyl 2,3,4-tri-O-benzyl-A-D-glucopyranoside

• IUPAC Name: [(2R,3R,4S,5R,6S)-3,4,5-tris(phenylmethoxy)-6-prop-2-enoxyoxan-2-yl]methanol
• InChI: InChI=1S/C30H34O6/c1-2-18-32-30-29(35-22-25-16-10-5-11-17-25)28(34-21-24-14-8-4-9-15-24)27(26(19-31)36-30)33-20-23-12-6-3-7-13-23/h2-17,26-31H,1,18-22H2/t26-,27-,28+,29-,30+/m1/s1
• InChI Key: OHCBJQXERNTLKZ-RLXMVLCYSA-N
• Canonical SMILES: C=CCOC1C(C(C(C(O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Isomeric SMILES: C=CCO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)OCC2=CC=CC=C2)OCC3=CC=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C30H34O6
• Molecular Weight: 490.6 g/mol

Description

Allyl 2,3,4-tri-O-benzyl-A-D-glucopyranoside is a derivative of glucose and belongs to the class of benzylated glycosides. It has potential biomedical applications as a glycosylation recompound used in research studies focused on investigating galactosylation processes and carbohydrate chemistry. This compound has shown promise in slowing tumor progression and addressing other ailments, including diabetes and inflammation.

Molecular Structure Analysis

The molecular formula of Allyl 2,3,4-tri-O-benzyl-A-D-glucopyranoside is C30H34O6. The IUPAC name is [(2R,3R,4S,5R,6S)-3,4,5-tris(phenylmethoxy)-6-prop-2-enoxyoxan-2-yl]methanol. The InChI and Canonical SMILES strings provide more detailed structural information.

Physical And Chemical Properties Analysis

The molecular weight of Allyl 2,3,4-tri-O-benzyl-A-D-glucopyranoside is 490.59. It is a white solid crystal powder. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Glycosylation Research

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Synthesis of Bioactive Molecules

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Disease Management

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Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids

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Future Directions

The potential biomedical applications of Allyl 2,3,4-tri-O-benzyl-A-D-glucopyranoside, particularly its antitumor properties, make it a subject of ongoing interdisciplinary research. Future studies may focus on further elucidating its mechanism of action and potential therapeutic uses.

Mechanism of Action

Target of Action

It is known to have potential biomedical applications and is used in research studies focused on investigating galactosylation processes and carbohydrate chemistry .

Mode of Action

It is suggested that it may play a role in the galactosylation processes, which involves the addition of a galactose moiety to a molecule, typically a protein .

Biochemical Pathways

Given its potential role in galactosylation processes, it may influence pathways related to protein glycosylation .

Result of Action

Its potential role in galactosylation processes suggests it may influence the structure and function of glycosylated proteins .